Cas no 1368153-67-6 (6-bromo-1,1-dimethyl-2,3-dihydro-1H-isoindole)

• Product Name: 6-bromo-1,1-dimethyl-2,3-dihydro-1H-isoindole
• CAS No: 1368153-67-6
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• MDL: MFCD22035732
• CID: 4591407
• PubChem ID: 82391530
• Update Time: 2025-06-27

6-bromo-1,1-dimethyl-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3,3-dimethyl-1,2-dihydroisoindole
• 6-bromo-1,1-dimethyl-2,3-dihydro-1H-isoindole
• P13036
• SB11879
• 1368153-67-6
• CS-0055594
• 6-Bromo-1,1-dimethylisoindoline

• MDL： MFCD22035732
• Inchi： 1S/C10H12BrN/c1-10(2)9-5-8(11)4-3-7(9)6-12-10/h3-5,12H,6H2,1-2H3
• InChI Key： RAFFCJWZLQPFEX-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2=C(C=CC(Br)=C2)CN1

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Additional information on 6-bromo-1,1-dimethyl-2,3-dihydro-1H-isoindole

Research Brief on 6-bromo-1,1-dimethyl-2,3-dihydro-1H-isoindole (CAS: 1368153-67-6) and Its Applications in Chemical Biology and Pharmaceutical Research

6-bromo-1,1-dimethyl-2,3-dihydro-1H-isoindole (CAS: 1368153-67-6) is a brominated isoindoline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules and has been explored for its potential in drug discovery, particularly in the development of small-molecule inhibitors and modulators of protein-protein interactions. The unique structural features of this compound, including the bromine substituent and the dimethylated nitrogen, make it a valuable scaffold for medicinal chemistry optimization.

Recent studies have highlighted the role of 6-bromo-1,1-dimethyl-2,3-dihydro-1H-isoindole in the synthesis of novel kinase inhibitors. For instance, researchers have utilized this compound as a building block to develop selective inhibitors of protein kinases involved in cancer signaling pathways. The bromine atom at the 6-position allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity. Computational modeling and structure-activity relationship (SAR) studies have demonstrated that modifications to the isoindoline core can significantly influence the compound's biological activity.

In addition to its applications in kinase inhibitor development, 6-bromo-1,1-dimethyl-2,3-dihydro-1H-isoindole has been investigated for its potential in targeting epigenetic regulators. Recent publications have reported its use in the synthesis of small molecules that modulate histone deacetylases (HDACs) and bromodomain-containing proteins. These targets are of high interest in oncology and inflammatory diseases, and the isoindoline scaffold has shown promise in achieving selective inhibition. The dimethyl group on the nitrogen atom has been found to improve metabolic stability, addressing a common challenge in the development of epigenetic drugs.

Another area of active research involves the use of 6-bromo-1,1-dimethyl-2,3-dihydro-1H-isoindole in the design of proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to target proteins for degradation, offering a novel approach to drug discovery. The isoindoline scaffold has been incorporated into PROTAC designs to enhance cell permeability and binding specificity. Recent preclinical studies have shown promising results in degrading oncogenic proteins, highlighting the potential of this compound in next-generation therapeutics.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 6-bromo-1,1-dimethyl-2,3-dihydro-1H-isoindole-derived compounds. Recent advancements in flow chemistry and catalytic bromination have improved the efficiency of its production, but further work is needed to address issues such as regioselectivity and byproduct formation. Additionally, more in vivo studies are required to fully evaluate the pharmacokinetic and toxicological profiles of derivatives based on this scaffold.

In conclusion, 6-bromo-1,1-dimethyl-2,3-dihydro-1H-isoindole (CAS: 1368153-67-6) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in targeting diverse biological pathways make it a compound of significant interest. Ongoing research efforts are expected to further elucidate its applications and optimize its derivatives for clinical development. Future directions may include exploring its use in combination therapies and expanding its scope to other therapeutic areas beyond oncology.